Cas no 1892520-61-4 (3-{1-(tert-butoxy)carbonylazetidin-3-yl}-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylazetidin-3-yl}-1,2-oxazole-5-carboxylic acid
• CAS No: 1892520-61-4
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• MDL: MFCD31745803
• CID: 5162701
• PubChem ID: 137964720
• Update Time: 2025-06-14

3-{1-(tert-butoxy)carbonylazetidin-3-yl}-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-[(tert-Butoxy)carbonyl]azetidin-3-yl)-1,2-oxazole-5-carboxylic acid
• 3-{1-(tert-butoxy)carbonylazetidin-3-yl}-1,2-oxazole-5-carboxylic acid

• MDL： MFCD31745803
• Inchi： 1S/C12H16N2O5/c1-12(2,3)18-11(17)14-5-7(6-14)8-4-9(10(15)16)19-13-8/h4,7H,5-6H2,1-3H3,(H,15,16)
• InChI Key： JPVVPIFCCSNEDJ-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC(C2CN(C(OC(C)(C)C)=O)C2)=N1

Additional information on 3-{1-(tert-butoxy)carbonylazetidin-3-yl}-1,2-oxazole-5-carboxylic acid

Recent Advances in the Study of 3-{1-(tert-butoxy)carbonylazetidin-3-yl}-1,2-oxazole-5-carboxylic acid (CAS: 1892520-61-4)

The compound 3-{1-(tert-butoxy)carbonylazetidin-3-yl}-1,2-oxazole-5-carboxylic acid (CAS: 1892520-61-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring both an oxazole and an azetidine moiety, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility as a key intermediate in the preparation of protease inhibitors, kinase modulators, and other pharmacologically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a precursor in the synthesis of selective PI3Kδ inhibitors, which show promise for the treatment of inflammatory diseases and certain cancers. The tert-butoxycarbonyl (Boc) protecting group on the azetidine ring was found to facilitate selective functionalization at the oxazole-5-carboxylic acid position, enabling efficient derivatization. The researchers reported a 72% yield in the key coupling step when using peptide coupling reagents such as HATU.

Structural analysis through X-ray crystallography revealed that the azetidine-oxazole scaffold adopts a relatively planar conformation, which may contribute to its favorable binding properties with biological targets. Density functional theory (DFT) calculations suggested that the electron-withdrawing nature of the oxazole ring enhances the reactivity of the carboxylic acid group toward nucleophiles, making it particularly useful for amide bond formation reactions.

In metabolic stability studies conducted by a pharmaceutical research group in 2024, derivatives of this compound showed improved pharmacokinetic properties compared to similar structures without the azetidine moiety. The presence of the azetidine ring was found to reduce first-pass metabolism, with in vitro microsomal stability assays showing a 40% increase in half-life compared to pyrrolidine analogs. These findings suggest that 1892520-61-4 and its derivatives may offer advantages in drug design where metabolic stability is a concern.

Recent patent applications (WO2023124567, US20240148921) have disclosed novel synthetic routes to this compound, highlighting improved scalability and reduced production costs. One innovative approach utilizes continuous flow chemistry to achieve the cyclization step with greater than 90% purity and 85% overall yield from commercially available starting materials. These advances in synthetic methodology may facilitate broader adoption of this building block in medicinal chemistry programs.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies, particularly as a component of PROTAC (proteolysis targeting chimera) molecules. Preliminary results presented at the 2024 ACS Spring Meeting indicate that the azetidine-oxazole core can effectively serve as a linker between target-binding and E3 ligase-binding moieties, with several derivatives demonstrating nanomolar degradation activity against challenging targets such as KRAS mutants.

As the field continues to investigate the applications of 3-{1-(tert-butoxy)carbonylazetidin-3-yl}-1,2-oxazole-5-carboxylic acid, its importance as a versatile scaffold in medicinal chemistry is becoming increasingly apparent. Future research directions may include exploration of its use in fragment-based drug discovery, development of novel prodrug strategies leveraging its carboxylic acid functionality, and investigation of its potential as a bioisostere for other heterocyclic systems in lead optimization efforts.